Cas no 830329-21-0 (1,3-Isobenzofurandione, 5-[[4-(hydroxymethyl)phenyl]ethynyl]-)

• Product Name: 1,3-Isobenzofurandione, 5-[[4-(hydroxymethyl)phenyl]ethynyl]-
• CAS No: 830329-21-0
• MF: C₁₇H₁₀O₄
• MW: 278.258904933929
• CID: 679266
• PubChem ID: 11425918
• Update Time: 2025-04-19

1,3-Isobenzofurandione, 5-[[4-(hydroxymethyl)phenyl]ethynyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, 5-[[4-(hydroxymethyl)phenyl]ethynyl]-
• 5-[2-[4-(hydroxymethyl)phenyl]ethynyl]-2-benzofuran-1,3-dione
• DTXSID00465539
• 830329-21-0

• Inchi： 1S/C17H10O4/c18-10-13-5-2-11(3-6-13)1-4-12-7-8-14-15(9-12)17(20)21-16(14)19/h2-3,5-9,18H,10H2
• InChI Key： APRMXVXSBKJZJF-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C#CC3C=CC(CO)=CC=3)=CC=2C1=O)=O

Computed Properties

• Exact Mass: 278.05790880g/mol
• Monoisotopic Mass: 278.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.6Ų